N-(2-(benzofuran-2-yl)-2-(dimethylamino)ethyl)-4-(1H-pyrazol-1-yl)benzenesulfonamide

• IUPAC Name: N-[2-(1-benzofuran-2-yl)-2-(dimethylamino)ethyl]-4-pyrazol-1-ylbenzenesulfonamide
• InChI: InChI=1S/C21H22N4O3S/c1-24(2)19(21-14-16-6-3-4-7-20(16)28-21)15-23-29(26,27)18-10-8-17(9-11-18)25-13-5-12-22-25/h3-14,19,23H,15H2,1-2H3
• InChI Key: JJXLBQIZXMVOFB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNS(=O)(=O)C1=CC=C(C=C1)N2C=CC=N2)C3=CC4=CC=CC=C4O3
• Molecular Formula: C21H22N4O3S
• Molecular Weight: 410.5 g/mol

Description

N-(2-(benzofuran-2-yl)-2-(dimethylamino)ethyl)-4-(1H-pyrazol-1-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C21H22N4O3S and its molecular weight is 410.49. The purity is usually 95%.
The exact mass of the compound N-(2-(benzofuran-2-yl)-2-(dimethylamino)ethyl)-4-(1H-pyrazol-1-yl)benzenesulfonamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antimicrobial Activity

One notable application of derivatives of this compound is in the development of antimicrobial agents. Synthesized derivatives have been shown to exhibit antibacterial and antifungal activities. For example, certain pyrazoline and pyrazole derivatives bearing benzenesulfonamide moieties have demonstrated antimicrobial activity against a variety of organisms including E. coli and S. aureus, indicating their potential in combating microbial infections (Hassan, 2013).

Anti-inflammatory and Anticancer Potential

Another research direction involves exploring the anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities of celecoxib derivatives, which include modifications of the benzenesulfonamide structure. These studies suggest that certain modifications can enhance the therapeutic potential of these compounds, offering a promising avenue for the development of new treatments for inflammation, pain, oxidative stress, cancer, and hepatitis C virus (Küçükgüzel et al., 2013).

Herbicidal Activity

Derivatives of benzenesulfonamide have also been investigated for their herbicidal properties. N-(2-pyrazolin-1-ylformyl) benzenesulfonamides have shown interesting herbicidal activity, particularly as a post-emergence solution for controlling dicotyledonous weed species. This suggests their potential use in agricultural applications to enhance crop protection and yield (Eussen et al., 1990).

Enzyme Inhibition for Drug Development

Further research into benzenesulfonamide derivatives has explored their role in enzyme inhibition, which is a critical pathway in the development of new drugs. For instance, studies on pyrazolyl benzenesulfonamide derivatives have shown their capacity to inhibit carbonic anhydrase enzymes, which are significant for their roles in various physiological processes. These findings open pathways for developing treatments for conditions like glaucoma, epilepsy, and altitude sickness (Gul et al., 2016).